Cas no 2228311-71-3 (tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate
• CAS No: 2228311-71-3
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 6264675
• PubChem ID: 165691255
• Update Time: 2025-06-10

tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate
• tert-butyl N-[3-amino-2-methyl-2-(5-methylpyridin-3-yl)propyl]carbamate
• EN300-1881258
• 2228311-71-3

• Inchi： 1S/C15H25N3O2/c1-11-6-12(8-17-7-11)15(5,9-16)10-18-13(19)20-14(2,3)4/h6-8H,9-10,16H2,1-5H3,(H,18,19)
• InChI Key： KEZGZBNSVAPCHK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1C=NC=C(C)C=1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.19467705g/mol
• Monoisotopic Mass: 279.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228311-71-3)

The compound tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228311-71-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 5-methylpyridin-3-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate has surged, driven by advancements in structure-activity relationship (SAR) studies and the growing interest in small molecule therapeutics. Its CAS No. 2228311-71-3 is often queried in scientific databases, reflecting its importance in medicinal chemistry. The compound's amino and carbamate functionalities provide versatile handles for further derivatization, enabling the creation of libraries for high-throughput screening.

One of the key applications of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate lies in its role as a building block for protease inhibitors and receptor modulators. The 5-methylpyridin-3-yl group is particularly noteworthy, as it mimics natural ligands in biological systems, enhancing binding affinity. This feature aligns with current trends in fragment-based drug design (FBDD), where small, rigid fragments are used to optimize molecular interactions.

The synthesis of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate typically involves multi-step organic reactions, including Boc protection and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with industry standards.

From an SEO perspective, queries related to CAS No. 2228311-71-3 often include terms like "synthesis protocol," "supplier information," and "pharmacological activity." Addressing these search intents, this article highlights the compound's utility in lead optimization and its potential in treating diseases like cancer and inflammatory disorders. The integration of computational chemistry tools has further accelerated its adoption, enabling virtual screening and molecular docking studies.

Environmental and regulatory considerations also play a role in the use of tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate. While it is not classified as a hazardous material, proper handling and disposal protocols are recommended to minimize ecological impact. This aligns with the broader shift toward green chemistry principles in the pharmaceutical industry.

In conclusion, tert-butyl N-3-amino-2-methyl-2-(5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228311-71-3) represents a versatile and valuable compound in modern research. Its structural features and applications resonate with current scientific priorities, making it a focal point for innovation in drug development and beyond.